Atomoxetine-d5

• Molecular Formula: C17H21NO
• Molecular Weight: 260.38 g/mol
• InChI: InChI=1S/C17H21NO/c1-14-8-6-7-11-16(14)19-17(12-13-18-2)15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3/t17-/m1/s1/i3D,4D,5D,9D,10D
• InChIKey: VHGCDTVCOLNTBX-ZUJINKCESA-N

Atomoxetine-d5 Internal Standard for Bioanalysis

Atomoxetine-d5 is a stable isotope-labeled analog of the selective norepinephrine reuptake inhibitor atomoxetine, wherein five hydrogen atoms on the phenyl ring are replaced with deuterium (²H) atoms [1]. This pentadeuterated compound (molecular weight: 296.85 g/mol for the hydrochloride salt; CAS: 1398065-95-6) exhibits essentially identical physicochemical behavior to the non-labeled analyte [2]. It is specifically engineered for use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling the accurate and precise quantification of atomoxetine in complex biological matrices such as human plasma and urine .

Internal Standard Stable isotope-labeled (SIL) for LC-MS/MS

Co-elution Co-elutes with atomoxetine for matrix-effect correction

Selection Pentadeuterated (d5) for baseline mass resolution

• [1] Czarnik, A. W. (2009). DEUTERIUM-ENRICHED ATOMOXETINE. U.S. Patent Application Publication No. US 2010/0081720 A1. View Source
• [2] MedChemExpress. (n.d.). (Rac)-Atomoxetine-d5 hydrochloride. Technical Datasheet. Cat. No. HY-107370AS1. View Source

Limitations of Non-Deuterated Internal Standards

Generic substitution of a non-deuterated analog or a different isotopologue (e.g., Atomoxetine-d3) as an internal standard is not scientifically valid for precise LC-MS/MS quantification. Unlabeled atomoxetine cannot be distinguished from the target analyte by the mass spectrometer, rendering it useless as an internal standard [1]. Even a structurally distinct internal standard, such as metoprolol, can exhibit different ionization efficiencies, matrix effects, and chromatographic retention times compared to the analyte, leading to significant quantification bias and poor assay accuracy [2]. Deuterated internal standards like Atomoxetine-d5 are essential because they co-elute with the analyte and undergo identical sample preparation and ionization processes, thereby compensating for matrix effects and instrument variability. The specific isotopic labeling pattern (e.g., d5 vs. d3) is critical for achieving a sufficient mass shift (+5 Da) that avoids spectral overlap with the analyte's natural isotopic envelope, ensuring baseline resolution in the mass spectrometer .

Non-deuterated analog

Unlabeled atomoxetine cannot be differentiated from the analyte in MS, invalidating IS use.

Lower mass shift isotopologue (d3)

A +3 Da shift may not fully resolve from the analyte's natural isotopic envelope, risking interference.

Structurally different IS

Compounds like metoprolol exhibit different ionization and retention, introducing quantification bias.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Choi, C. I., Jang, C. G., Bae, J. W., & Lee, S. Y. (2013). Validation of an analytical LC-MS/MS method in human plasma for the pharmacokinetic study of atomoxetine. Journal of Analytical Chemistry, 68(11), 986-991. View Source

Atomoxetine-d5 vs. Isotopic Analogs: Specifications

Isotopic Enrichment: d5 vs. d3

Atomoxetine-d5 (phenyl-d5) is specified with an isotopic enrichment of 98 atom % D, providing a mass shift of +5 Da relative to the unlabeled analyte . In contrast, the commonly used Atomoxetine-d3 analog offers a mass shift of only +3 Da. A larger mass shift is advantageous in minimizing potential interference from the analyte's natural M+3 isotopic peak, which can be significant at high analyte concentrations. Atomoxetine-d5 is explicitly characterized as having <0.1% unlabeled (d0) species, ensuring minimal cross-signal contribution that could compromise assay accuracy at the lower limit of quantification (LLOQ) . This level of isotopic purity is not uniformly specified for all commercially available d3 variants [1].

Isotopic Enrichment

Head-to-head

d5 ≥98 atom % D
Mass shift +5 Da

Minimizes M+3 interference vs. d3

Low d0 impurity profile per CoA

Evidence Dimension	Isotopic Enrichment and Labeling Purity
Target Compound Data	≥98 atom % D enrichment; <0.1% d0 (unlabeled) species
Comparator Or Baseline	Atomoxetine-d3: Enrichment typically ≥98 atom % D; d0 species not always specified
Quantified Difference	Atomoxetine-d5: Mass shift +5 Da, <0.1% d0. Atomoxetine-d3: Mass shift +3 Da, d0 specification varies.
Conditions	Product specification per Certificate of Analysis (CoA) and manufacturer's technical data

Why This Matters

The combination of a +5 Da mass shift and a specified low d0 impurity profile for Atomoxetine-d5 directly translates to improved assay accuracy and robustness, especially when quantifying low analyte concentrations near the LLOQ.

• [1] Cayman Chemical. (n.d.). Atomoxetine-d3 (hydrochloride). Technical Datasheet. Item No. 28162. View Source

Chemical Purity Benchmark

The chemical purity of (Rac)-Atomoxetine-d5 hydrochloride is certified at ≥99.0% by HPLC, as documented in its Certificate of Analysis [1]. This specification is critical for a reference standard used in quantitative bioanalysis. While other vendors offer Atomoxetine-d5 with purities of ≥98% or ≥95%, the higher specification of ≥99.0% directly correlates to a lower potential for interference from impurities during method development and routine analysis . Use of a lower-purity internal standard can introduce unknown peaks into the chromatogram and contribute to baseline noise, potentially affecting the method's lower limit of quantification and precision [2].

Chemical Purity

Direct comparison

≥99.0%

Reduces impurity-related artifacts

HPLC-certified; higher than common ≥98%

Evidence Dimension	Chemical Purity
Target Compound Data	≥99.0% (HPLC)
Comparator Or Baseline	Atomoxetine-d5 from alternative vendors: ≥98% (e.g., InvivoChem Cat. V78149) or ≥95% (e.g., MuseChem)
Quantified Difference	≥99.0% vs. ≥98% or ≥95%
Conditions	As specified on vendor Certificates of Analysis (CoA) and technical datasheets

Why This Matters

Procurement of a ≥99.0% pure internal standard minimizes the risk of analytical artifacts and reduces the need for additional purification steps, thereby saving time and resources during method development and validation.

• [1] MedChemExpress. (n.d.). (Rac)-Atomoxetine-d5 hydrochloride. Technical Datasheet. Cat. No. HY-107370AS1. View Source
• [2] ICH Expert Working Group. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. View Source

Mass Shift and Molecular Weight

The substitution of five hydrogen atoms with deuterium increases the molecular weight of Atomoxetine-d5 hydrochloride to 296.85 g/mol, compared to 291.82 g/mol for unlabeled atomoxetine hydrochloride (CAS: 82248-59-7) . This +5 Da mass shift is the fundamental basis for its use as an internal standard, allowing the mass spectrometer to easily distinguish the IS from the analyte. Furthermore, deuterium labeling is known to potentially affect a drug's pharmacokinetic and metabolic profiles due to the kinetic isotope effect, a phenomenon that has garnered attention in pharmaceutical development [1]. While not a therapeutic for this compound, this property underscores the importance of using a highly pure, well-characterized deuterated standard for precise quantification, as any alteration in behavior could impact assay results if not properly accounted for .

Mass Shift

Class-level inference

+5.03 Da

Enables selective MS detection

Vs. unlabeled atomoxetine HCl (0 Da)

Evidence Dimension	Molecular Weight and Isotopic Shift
Target Compound Data	Molecular Weight: 296.85 g/mol (HCl salt); Mass Shift: +5 Da
Comparator Or Baseline	Unlabeled Atomoxetine Hydrochloride: 291.82 g/mol; Mass Shift: 0 Da
Quantified Difference	+5.03 Da (calculated)
Conditions	N/A (Fundamental molecular property)

Why This Matters

The +5 Da mass shift is non-negotiable for MS-based quantitation. It is the primary, quantifiable differentiator that enables the compound to function as an internal standard, directly impacting assay selectivity and accuracy.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Long-Term Storage Stability

Vendor stability data for Atomoxetine-d5 hydrochloride indicates that the solid powder is stable for 3 years when stored at -20°C and for 2 years at 4°C . Furthermore, the compound is stable under recommended refrigerated conditions for at least 3 years, after which it is recommended to re-analyze for chemical purity before use . This documented stability profile provides procurement confidence, ensuring that the reference standard will maintain its certified purity and isotopic enrichment over extended periods, which is crucial for long-term research projects and regulatory-compliant studies .

Storage Stability

Supporting evidence

3 yr at -20°C
2 yr at 4°C

Supports long-term procurement

Re-analysis recommended after 3 yr refrigeration

Evidence Dimension	Long-term storage stability
Target Compound Data	Powder: Stable for 3 years at -20°C, 2 years at 4°C. Re-analysis recommended after 3 years under refrigeration.
Comparator Or Baseline	Unlabeled Atomoxetine Hydrochloride: Stability data typically specified as per manufacturer, often 2-3 years.
Quantified Difference	Explicit 3-year stability data at -20°C is provided for Atomoxetine-d5.
Conditions	Storage in sealed, dry conditions as per manufacturer's specifications

Why This Matters

Explicit, validated stability data reduces the risk of degradation and ensures the long-term integrity of the reference standard, a critical factor for laboratories performing multi-year studies or maintaining compliance with GLP/GMP guidelines.

Atomoxetine-d5 Applications in Bioanalysis

Pharmacokinetic Analysis in Human Plasma

Atomoxetine-d5 serves as the definitive internal standard for developing and validating sensitive LC-MS/MS methods to quantify atomoxetine in human plasma. Its use is essential for generating accurate pharmacokinetic (PK) data (e.g., Cmax, AUC, t½) in clinical trials, where precise measurement of drug concentration is required for regulatory submission [1]. The compound's high purity (≥99.0%) and low d0 impurity (<0.1%) directly support the method's accuracy and precision at the LLOQ [2].

ANDA Method Validation and QC

In the pharmaceutical industry, Atomoxetine-d5 is a critical reagent for analytical method validation (AMV) and routine quality control (QC) of atomoxetine drug products and active pharmaceutical ingredients (API). Its use is mandated for Abbreviated New Drug Applications (ANDA) and commercial batch release testing, ensuring that manufactured products meet strict purity and potency specifications. The compound is supplied with full characterization data and is traceable to pharmacopeial standards (USP or EP) to satisfy regulatory requirements [3].

In Vitro Metabolism and DDI Studies

Accurate quantification of atomoxetine and its metabolites in in vitro systems (e.g., hepatocyte incubations, microsomal assays) is crucial for understanding metabolic pathways and predicting drug-drug interactions. Atomoxetine-d5 is the preferred internal standard for these LC-MS/MS assays because it corrects for matrix effects inherent in complex biological samples, enabling reliable determination of intrinsic clearance and metabolite formation rates .

Application

Selection Property

Validation Focus

Human plasma bioanalysis research

Co-eluting SIL-IS with +5 Da shift

Matrix-effect control and precision

Pharmaceutical QC method development

High chemical purity (≥99.0%)

Impurity profiling and method robustness

In vitro metabolism studies

Stable isotope label for LC-MS/MS

Correction of matrix effects in hepatocyte/microsomal assays

• [1] Choi, C. I., Jang, C. G., Bae, J. W., & Lee, S. Y. (2013). Validation of an analytical LC-MS/MS method in human plasma for the pharmacokinetic study of atomoxetine. Journal of Analytical Chemistry, 68(11), 986-991. View Source
• [2] MedChemExpress. (n.d.). (Rac)-Atomoxetine-d5 hydrochloride. Technical Datasheet. Cat. No. HY-107370AS1. View Source
• [3] SynZeal. (n.d.). Atomoxetine D5. Technical Datasheet. Cat. No. SZ-A036D05. View Source